Cas no 2228820-52-6 (1-(quinolin-3-yl)ethane-1,2-diol)

• Product Name: 1-(quinolin-3-yl)ethane-1,2-diol
• CAS No: 2228820-52-6
• MF: C₁₁H₁₁NO₂
• MW: 189.210542917252
• CID: 5898120
• PubChem ID: 165626361
• Update Time: 2025-06-26

1-(quinolin-3-yl)ethane-1,2-diol Chemical and Physical Properties

Names and Identifiers

• 1-(quinolin-3-yl)ethane-1,2-diol
• EN300-1786025
• 2228820-52-6

• Inchi： 1S/C11H11NO2/c13-7-11(14)9-5-8-3-1-2-4-10(8)12-6-9/h1-6,11,13-14H,7H2
• InChI Key： BSSVRMHCIMDDIZ-UHFFFAOYSA-N
• SMILES： OC(CO)C1=CN=C2C=CC=CC2=C1

Computed Properties

• Exact Mass: 189.078978594g/mol
• Monoisotopic Mass: 189.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 53.4Ų

Additional information on 1-(quinolin-3-yl)ethane-1,2-diol

1-(Quinolin-3-yl)ethane-1,2-diol: A Comprehensive Overview

The compound 1-(quinolin-3-yl)ethane-1,2-diol, identified by the CAS number 2288820-52-6, is a fascinating molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of heterocyclic compounds, specifically quinolines, which are known for their versatile properties and wide-ranging uses in fields such as pharmaceuticals, agrochemicals, and materials science.

The structure of 1-(quinolin-3-yl)ethane-1,2-diol consists of a quinoline ring system attached to a diol group. The quinoline moiety is a bicyclic structure comprising a benzene ring fused with a pyridine ring, while the diol group introduces hydroxyl functionalities at positions 1 and 2 of the ethane chain. This unique combination of structural features endows the compound with interesting chemical and physical properties.

Recent studies have highlighted the potential of 1-(quinolin-3-yl)ethane-1,2-diol in the development of novel therapeutic agents. Researchers have explored its ability to act as a scaffold for drug design, particularly in the context of targeting specific biological pathways associated with diseases such as cancer and neurodegenerative disorders. The hydroxyl groups present in the molecule provide opportunities for further functionalization, enabling the creation of derivatives with enhanced bioactivity and selectivity.

In addition to its pharmaceutical applications, 1-(quinolin-3-yl)ethane-1,2-diol has shown promise in catalytic processes. Its ability to coordinate with metal ions makes it a valuable ligand in organometallic chemistry. Recent advancements in asymmetric catalysis have leveraged this property to develop more efficient and environmentally friendly catalysts for organic transformations.

The synthesis of 1-(quinolin-3-yl)ethane-1,2-diol typically involves multi-step reactions that combine principles from organic synthesis and heterocyclic chemistry. One common approach involves the nucleophilic substitution of a suitable quinoline derivative with an appropriate diol precursor. The reaction conditions are carefully optimized to ensure high yields and selectivity, reflecting the complexity inherent in constructing such molecules.

The physical properties of CAS No. 2288820-52-6 include a melting point that is consistent with its molecular weight and structural rigidity. The compound is sparingly soluble in water but exhibits better solubility in organic solvents such as dichloromethane and acetonitrile. These properties make it suitable for various analytical techniques, including high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy.

In terms of stability, 1-(quinolin-3-yl)ethane-1,2-diol demonstrates moderate thermal stability under standard conditions. However, prolonged exposure to heat or light may lead to degradation products, necessitating careful storage conditions such as refrigeration and protection from light sources.

The latest research on this compound has focused on its potential as an advanced material for optoelectronic applications. By incorporating this molecule into polymer frameworks or using it as a dopant in semiconducting materials, scientists aim to enhance the performance of devices such as light-emitting diodes (LEDs) and photovoltaic cells. The unique electronic properties of the quinoline moiety contribute significantly to these applications.

In conclusion, CAS No. 2288820-52-6, or 1-(quinolin-3-yl)ethane-1, diol, represents a versatile compound with diverse applications across multiple disciplines. Its structural features provide a foundation for innovative research directions, while its chemical properties make it amenable to various synthetic and analytical techniques.